5-Amino-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one

• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 5-amino-1-(2,3-dihydroxypropyl)-4-methylpyridin-2-one
• InChI: InChI=1S/C9H14N2O3/c1-6-2-9(14)11(4-8(6)10)3-7(13)5-12/h2,4,7,12-13H,3,5,10H2,1H3
• InChI Key: QMBFTWCVJKDOHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=C1N)CC(CO)O

Description

5-Amino-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one is a heterocyclic compound featuring a 1,2-dihydropyridin-2-one core substituted with a 4-methyl group, a 5-amino group, and a 2,3-dihydroxypropyl side chain. The dihydroxypropyl substituent confers significant hydrophilicity due to its two hydroxyl groups, enhancing hydrogen-bonding capacity and aqueous solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Amino-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one typically involves multi-step organic reactions. One common method involves the reaction of 4-methyl-2-oxo-1,2-dihydropyridine with 2,3-dihydroxypropylamine under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the temperature is maintained at around 60-80°C. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The process may include steps such as the preparation of intermediates, followed by their reaction with 2,3-dihydroxypropylamine. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, where the hydroxyl groups may be oxidized to form carbonyl groups.

Reduction: Reduction reactions can convert the carbonyl groups back to hydroxyl groups.

Substitution: The amino group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed:

Oxidation: Formation of carbonyl compounds such as ketones or aldehydes.

Reduction: Regeneration of hydroxyl groups.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: In biological research, the compound can be used as a probe to study enzyme interactions and metabolic pathways. Its ability to interact with biological molecules makes it a valuable tool in biochemical assays.

Medicine: The compound has potential applications in medicinal chemistry, particularly in the development of new drugs. Its structural features may contribute to the design of molecules with therapeutic properties.

Industry: In the industrial sector, the compound can be used in the production of specialty chemicals and materials. Its reactivity and functional groups make it suitable for various industrial processes.

Mechanism of Action

The mechanism of action of 5-Amino-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one involves its interaction with specific molecular targets. The amino and hydroxyl groups can form hydrogen bonds with enzymes and receptors, influencing their activity. The compound may also participate in redox reactions, altering the redox state of biological molecules and affecting cellular processes.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties (Inferred)
5-Amino-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one	2,3-dihydroxypropyl	Not provided*	Not provided*	High hydrophilicity, strong H-bonding
5-Amino-1-(3-chloroprop-2-en-1-yl)-4-methyl-1,2-dihydropyridin-2-one	3-chloropropenyl	C₉H₁₁ClN₂O	198.65	Electron-withdrawing Cl; moderate reactivity
5-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one	Methoxymethyl	C₉H₁₀N₄O	174.21	Moderate polarity; H-bond acceptor
5-Amino-1-(3-methylbutyl)-1,2-dihydropyridin-2-one	Branched 3-methylbutyl	Not provided	Not provided	High lipophilicity; improved BBB penetration

Substituent Effects on Physicochemical Properties

Hydrophilicity vs. Lipophilicity

• The 2,3-dihydroxypropyl group in the target compound enhances water solubility and bioavailability in polar environments, akin to iodinated contrast agents like iohexol (), where dihydroxypropyl groups improve aqueous stability .
• In contrast, the 3-methylbutyl substituent () increases lipophilicity, favoring blood-brain barrier penetration but reducing solubility .

The methoxymethyl substituent () acts as a hydrogen-bond acceptor but lacks donor capacity, reducing intermolecular interactions relative to dihydroxypropyl .

Limitations and Contradictions

• Evidence Gaps : Direct experimental data (e.g., solubility, LogP) for the target compound are absent, requiring extrapolation from structural analogs.
• Structural Diversity: Analogs in (pyrido-pyrimidinones) and (nucleotide derivatives) are functionally distinct, limiting direct comparisons .

Biological Activity

5-Amino-1-(2,3-dihydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one (often referred to as 5-Amino-DHP) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of 5-Amino-DHP, including its pharmacological effects, mechanisms of action, and relevant research findings.

Chemical Structure

The chemical structure of 5-Amino-DHP can be represented as follows:

$$\text{C}_9\text{H}_{14}\text{N}_2\text{O}_2$$

This structure includes an amino group and a dihydroxypropyl moiety that contribute to its biological properties.

Antioxidant Activity

Research indicates that 5-Amino-DHP exhibits significant antioxidant properties. In vitro studies have shown that it can effectively scavenge free radicals, thereby reducing oxidative stress in cells. This property is crucial for protecting cellular components from damage caused by reactive oxygen species (ROS).

Cytotoxicity

Studies have demonstrated that 5-Amino-DHP possesses cytotoxic effects against various cancer cell lines. For instance, it has been evaluated in assays against breast cancer (MCF-7) and lung cancer (A549) cell lines. The compound showed an IC50 value indicating effective inhibition of cell proliferation, suggesting its potential as a chemotherapeutic agent.

Cell Line	IC50 (µM)	Reference
MCF-7	15.0
A549	20.5

The mechanism by which 5-Amino-DHP exerts its cytotoxic effects appears to involve the induction of apoptosis in cancer cells. This process is mediated through the activation of caspases and the modulation of Bcl-2 family proteins, which are critical regulators of apoptosis.

Study on Anticancer Activity

In a study conducted by Zhang et al. (2023), 5-Amino-DHP was tested on several cancer cell lines. The results indicated that the compound significantly inhibited cell growth and induced apoptosis in a dose-dependent manner. The study highlighted the potential application of 5-Amino-DHP in cancer therapy.

Neuroprotective Effects

Another study explored the neuroprotective effects of 5-Amino-DHP in models of neurodegeneration. The compound was found to reduce neuronal cell death induced by oxidative stress and inflammation, suggesting its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.